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Compound of Interest

Compound Name: 4-lodo-2-(trifluoromethoxy)aniline

Cat. No.: B1302851

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-lodo-2-
(trifluoromethoxy)aniline (CAS No. 874814-75-2), a key building block in pharmaceutical and
agrochemical research. This document outlines its commercial availability, key suppliers, and
detailed technical data to support its application in synthesis and drug development.

Commercial Availability and Suppliers

4-lodo-2-(trifluoromethoxy)aniline is available from several chemical suppliers, primarily
catering to the research and development market. It is typically offered in quantities ranging
from grams to kilograms. Lead times can vary, with some suppliers offering the compound from
stock, while others synthesize it on demand.

. . Available
Supplier Purity . Stock Status
Quantities
Sigma-Aldrich 98% Inquire Inquire
Synthesis on demand
SynHet 95% to >99%][1] Pre-pack and bulk ]
(<1 week lead time)[1]
Oakwood Products,
Inc. (via Neta 95% 5g and larger Inquire

Scientific)
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Physicochemical and Spectroscopic Data

Detailed experimental data for 4-lodo-2-(trifluoromethoxy)aniline is not extensively

published. However, based on information from suppliers and data for structurally related

compounds, the following properties can be summarized. It is recommended to obtain a

certificate of analysis from the supplier for lot-specific data.

Property Value Source
CAS Number 874814-75-2 [1]
Molecular Formula C7HsFsINO [2]
Molecular Weight 303.02 g/mol [2]
IUPAC Name d-iodo-2- [1]

(trifluoromethoxy)aniline

Physical Form Solid, semi-solid, or liquid/lump

Purity 95% - >99%

[1]

Keep in a dark place, under an
Storage Conditions inert atmosphere, at room

temperature.

While specific spectroscopic data for 4-lodo-2-(trifluoromethoxy)aniline requires direct
analysis, data for the related compound 2-lodo-4-(trifluoromethyl)aniline (CAS 163444-17-5)

provides a useful reference:
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Spectroscopic Data (for 2-lodo-4-
(trifluoromethyl)aniline)

Values

1H NMR (400 MHz, CDCls)

57.87 (d, J = 2.0 Hz, 1H), 7.37 (dd, J1 = 8.4 Hz,
J2=2.0 Hz, 1H), 6.74 (d, J = 8.4 Hz, 1H), 4.41
(s, 2H)

13C NMR (100 MHz, CDCls)

149.7, 136.3 (q, J = 4.0 Hz), 126.9 (g, J = 4.0
Hz), 123.7 (g, J = 270.0 Hz), 121.6 (g, J = 3.0
Hz), 113.6, 82.3

19F NMR (376 MHz, CDCls)

5 -61.4 (s, 3F)

Melting Point

50 °C

Proposed Synthesis Protocol

A specific, peer-reviewed synthesis protocol for 4-lodo-2-(trifluoromethoxy)aniline is not

readily available in the public domain. However, a plausible synthetic route can be devised

based on established organic chemistry principles, such as the direct iodination of an aniline

derivative. The following proposed protocol starts from the commercially available 2-

(trifluoromethoxy)aniline.

Reaction Scheme:

2-(Trifluoromethoxy)aniline

Iodinatipn

lodine (I2)
Sodium Bicarbonate (NaHCO3)
Solvent (e.g., Water or Alcohol)

4-lodo-2-(trifluoromethoxy)aniline

Click to download full resolution via product page

Figure 1: Proposed synthesis of 4-lodo-2-(trifluoromethoxy)aniline.
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Experimental Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-
(trifluoromethoxy)aniline (1 equivalent) in a suitable solvent such as water or ethanol.

Addition of Base: Add sodium bicarbonate (NaHCOs, 1.5-2.0 equivalents) to the solution and
stir until it is well dispersed.

lodination: Slowly add a solution of iodine (I2, 1.0-1.1 equivalents) in the same solvent to the
reaction mixture at room temperature. The reaction progress can be monitored by thin-layer
chromatography (TLC).

Work-up: Once the reaction is complete, quench any remaining iodine with a saturated
agueous solution of sodium thiosulfate.

Extraction: Extract the product into an organic solvent such as ethyl acetate or
dichloromethane.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate (NazS0Oa4), and concentrate under reduced pressure. The crude product can be
purified by column chromatography on silica gel.

Safety and Handling

4-lodo-2-(trifluoromethoxy)aniline is a chemical that requires careful handling in a laboratory

setting. Always consult the Safety Data Sheet (SDS) provided by the supplier before use.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE):
o Wear protective gloves, clothing, and eye/face protection.
e Use in a well-ventilated area or under a fume hood.

Applications in Research and Development

4-lodo-2-(trifluoromethoxy)aniline serves as a valuable intermediate in the synthesis of
complex organic molecules. The presence of the trifluoromethoxy group can enhance
metabolic stability and lipophilicity, while the iodo and amino groups provide reactive handles
for further chemical transformations, such as cross-coupling reactions and amide bond
formations. These characteristics make it an attractive building block for the discovery of novel
pharmaceuticals and agrochemicals.

Experimental Workflow for Suzuki Coupling:

Reactants

Arylboronic Acid

4-lodo-2-(trifluoromethoxy)aniline — Coupled Product

Reaction Conditions e

Pd Catalyst
Base
Solvent
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Figure 2: General workflow for a Suzuki coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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